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Compound of Interest

Compound Name: Adoxoside

Cat. No.: B1639002 Get Quote

Adoxoside: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the currently available information on

Adoxoside, a naturally occurring iridoid glycoside. While detailed experimental data and

comprehensive biological activity studies are limited in the public domain, this document

consolidates the fundamental physicochemical properties of the compound.

Core Physicochemical Data
The essential identifiers and properties of Adoxoside are summarized below. This information

is critical for the procurement, handling, and initial experimental design involving this

compound.

Parameter Value Source

CAS Number 42830-26-2 [1][2][3]

Molecular Formula C₁₇H₂₆O₁₀ [1][4]

Molecular Weight 390.38 g/mol [3]

Alternate Molecular Weight 390.4 g/mol [1][4]
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Biological Activity and Therapeutic Potential: A
Knowledge Gap
Currently, there is a notable absence of in-depth, publicly accessible research detailing the

specific biological activities, mechanism of action, and signaling pathways associated with

Adoxoside. While it is classified as a saponin, a class of compounds known for a wide range

of biological effects including antimicrobial and anti-inflammatory properties, specific data for

Adoxoside is not available in the reviewed literature.[1]

Researchers investigating Adoxoside would need to undertake foundational in vitro and in vivo

studies to elucidate its pharmacological profile.

Future Directions and Experimental Considerations
Given the lack of detailed information, the following experimental avenues are logical next

steps for researchers interested in Adoxoside:

Bioactivity Screening: A broad-based screening approach to determine its potential

antimicrobial, anti-inflammatory, antioxidant, and cytotoxic activities.

Mechanism of Action Studies: Should bioactivity be confirmed, subsequent studies to identify

the molecular targets and signaling pathways modulated by Adoxoside will be crucial.

In Vivo Efficacy and Safety: Following promising in vitro results, preclinical studies in relevant

animal models would be necessary to assess efficacy and safety profiles.

Due to the current lack of available data on signaling pathways or detailed experimental

workflows for Adoxoside, visualizations using Graphviz are not applicable at this time. As

research on this compound progresses, such diagrams will become invaluable for illustrating its

molecular interactions and experimental outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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